Cas no 630423-30-2 (1-Chloro-5-fluoro-6-methoxyisoquinoline)

• Product Name: 1-Chloro-5-fluoro-6-methoxyisoquinoline
• CAS No: 630423-30-2
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 4821836
• Update Time: 2025-05-22

1-Chloro-5-fluoro-6-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-5-FLUORO-6-METHOXYISOQUINOLINE
• Isoquinoline, 1-chloro-5-fluoro-6-methoxy-
• 1-Chloro-5-fluoro-6-methoxyisoquinoline

• Inchi： 1S/C10H7ClFNO/c1-14-8-3-2-7-6(9(8)12)4-5-13-10(7)11/h2-5H,1H3
• InChI Key： XWFXUTAAPGBFFG-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=C(C=2C=CN=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-Chloro-5-fluoro-6-methoxyisoquinoline

1-Chloro-5-fluoro-6-methoxyisoquinoline: A Comprehensive Overview

1-Chloro-5-fluoro-6-methoxyisoquinoline (CAS No. 630423-30-2) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoquinoline family, a class of bicyclic alkaloids characterized by a benzene ring fused to a pyridine ring. The presence of chlorine, fluorine, and methoxy groups introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The isoquinoline skeleton is renowned for its versatility in organic synthesis and its ability to serve as a scaffold for various functional groups. In the case of 1-chloro-5-fluoro-6-methoxyisoquinoline, the substitution pattern at positions 1, 5, and 6 significantly influences its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents, particularly in the realm of anti-infective and anticancer therapies.

One of the most notable aspects of 1-chloro-5-fluoro-6-methoxyisoquinoline is its role in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in bacterial and fungal infections. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against multidrug-resistant strains of *Staphylococcus aureus*, suggesting its potential as an antimicrobial agent. The fluorine atom at position 5 plays a critical role in enhancing the molecule's lipophilicity, which is essential for penetrating bacterial cell membranes.

In addition to its antimicrobial properties, 1-chloro-5-fluoro-6-methoxyisoquinoline has shown promise in anticancer research. A team of scientists from the University of California reported that this compound selectively targets cancer cells by inhibiting the expression of oncogenes such as Bcl-2 and Bcl-xL. The methoxy group at position 6 contributes to the molecule's solubility in aqueous environments, which is crucial for drug delivery systems.

The synthesis of 1-chloro-5-fluoro-6-methoxyisoquinoline involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. One common approach involves Friedlander-type cyclization reactions, where an o-amino aryl ketone undergoes cyclization under acidic conditions to form the isoquinoline skeleton. Subsequent halogenation and substitution reactions are then employed to introduce the chlorine, fluorine, and methoxy groups at specific positions.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in the substitution steps. These methods not only reduce production costs but also minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

Beyond pharmacological applications, 1-chloro-5-fluoro-6-methoxyisoquinoline has found utility in materials science. Its aromaticity and heteroatom content make it an attractive candidate for use in organic electronics. A study published in *Advanced Materials* revealed that this compound can serve as a building block for constructing novel π-conjugated materials with potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The electronic properties of 1-chloro-5-fluoro-6-methoxyisoquinoline are further modulated by its substituents. The chlorine atom at position 1 imparts electron-withdrawing effects, while the methoxy group at position 6 introduces electron-donating characteristics. This balance of electronic interactions allows for fine-tuning of the molecule's optical and electrical properties, making it suitable for diverse material applications.

In conclusion, 1-chloro-5-fluoro-6-methoxyisoquinoline (CAS No. 630423-30-2) stands as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features and substituent effects render it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly significant role in advancing both academic knowledge and industrial innovations.